Cas no 885271-63-6 (Methyl 3-bromo-1H-indazole-4-carboxylate)

Methyl 3-bromo-1H-indazole-4-carboxylate structure
885271-63-6 structure
Product Name:Methyl 3-bromo-1H-indazole-4-carboxylate
CAS No:885271-63-6
MF:C9H7BrN2O2
MW:255.068081140518
MDL:MFCD11045401
CID:710836
PubChem ID:24728204
Update Time:2024-10-26

Methyl 3-bromo-1H-indazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-bromo-1H-indazole-4-carboxylate
    • 1H-INDAZOLE-4-CARBOXYLIC ACID,3-BROMO-,METHYL ESTER
    • 3-Bromo-1H-indazole-4-carboxylic acid methyl ester
    • 3-Bromo-1H-indazole-5-caboxylic acid methylester
    • methyl 3-bromo-2H-indazole-4-carboxylate
    • 3-Bromo-1H-indazole-5-caboxylic acidmethylester
    • Methyl 3-bromo-4-indazolecarboxylate
    • Methyl-3-bromoindazole-4-carboxylate
    • Methyl 3-bromo-1H-indazole-4-carboxylate (ACI)
    • 3-Bromo-4-(methoxycarbonyl)-1H-indazole
    • AKOS015960669
    • DTXSID60646261
    • MFCD03840642
    • 3-Bromo-4-(1H)indazole carboxylic acid methyl ester
    • AC-30466
    • DB-077396
    • SY065548
    • 885271-63-6
    • methyl3-bromo-1H-indazole-4-carboxylate
    • SCHEMBL1135530
    • YRCSUTRLSRFUKC-UHFFFAOYSA-N
    • AS-8244
    • PB15758
    • CS-0049119
    • MDL: MFCD11045401
    • Inchi: 1S/C9H7BrN2O2/c1-14-9(13)5-3-2-4-6-7(5)8(10)12-11-6/h2-4H,1H3,(H,11,12)
    • InChI Key: YRCSUTRLSRFUKC-UHFFFAOYSA-N
    • SMILES: O=C(C1C2=C(NN=C2Br)C=CC=1)OC

Computed Properties

  • Exact Mass: 253.96900
  • Monoisotopic Mass: 253.969
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55A^2
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.709
  • Boiling Point: 399.7°C at 760 mmHg
  • Flash Point: 195.5°C
  • Refractive Index: 1.675
  • PSA: 54.98000
  • LogP: 2.11200

Methyl 3-bromo-1H-indazole-4-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 3-bromo-1H-indazole-4-carboxylate Pricemore >>

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Methyl 3-bromo-1H-indazole-4-carboxylate Production Method

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